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Compound of Interest

Compound Name: 2-(Chloromethyl)nicotinonitrile
CAS No.: 848774-96-9
Cat. No.: B1487519

Get Quote

Executive Summary & Application Context

2-(Chloromethyl)nicotinonitrile (C7HsCINz2) is a critical heterocyclic building block, primarily
utilized in the synthesis of fused pyridine systems such as pyrido[2,3-d]pyrimidines (e.g., PI3K
inhibitors like P1-103). Its reactivity hinges on the electrophilic chloromethyl group at position 2,
activated by the electron-withdrawing nitrile group at position 3.

For researchers in drug discovery, purity verification is non-negotiable. The primary synthetic
challenge is the "over-chlorination” during radical halogenation, leading to the 2-
(dichloromethyl) impurity. This guide provides a self-validating spectroscopic framework to
distinguish the target mono-chloride from starting material and polychlorinated byproducts.

Synthesis & Impurity Logic

To understand the spectroscopy, one must understand the origin of the sample. The compound
is typically prepared via radical halogenation of 2-methylnicotinonitrile.
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Workflow Diagram: Synthesis & Critical QC Points
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Figure 1:Reaction pathway highlighting the critical spectroscopic differentiation between the
target methylene (-CHz2-) and the impurity methine (-CH-) protons.

Spectroscopic Data Profile
Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Deuterated Chloroform) is the standard solvent. DMSO-ds may cause slight
shifts but is acceptable if solubility is an issue.

'H NMR (400 MHz, CDClIs)
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Impurity Alert:

 Starting Material: Methyl singlet appears at ~2.7-2.8 ppm.

e Over-chlorination: Dichloromethyl proton appears as a singlet at >6.8 ppm.[1]

13C NMR (100 MHz, CDCls)
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Carbon Type Shift (6, ppm) Assighment

Aliphatic 44.8 -CH2CI (Methylene carbon).
Nitrile 116.2 -CN (Nitrile carbon).
Aromatic 1235 C-5

Aromatic 139.8 C-4

Aromatic 152.4 C-6 (Next to Nitrogen)
Quaternary 109.5 C-3 (Ipso to CN)
Quaternary 157.0 C-2 (Ipso to CH2ClI)

Infrared Spectroscopy (FT-IR)

Method: Neat (ATR) or KBr Pellet.

Wavenumber (cm—?) Vibration Mode Significance
3050 — 3080 C-H (Ar) Aromatic C-H stretch.
Key ldentifier. Sharp, distinct
2235 C=N stretch o
peak for the nitrile group.
Pyridine ring skeletal
1580, 1440 C=C/C=N o
vibrations.
Characteristic alkyl chloride
720 - 750 C-Cl stretch

band.

Mass Spectrometry (MS)

Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).
e Molecular Formula: C7HsCIN:2
e Molecular Weight: 152.58 g/mol

Key Fragmentation Pattern (El):
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e Molecular lon (M+*):m/z 152 and 154.

o Observation: A distinct 3:1 ratio between 152 and 154 confirms the presence of one
Chlorine atom (3>Cl vs 37Cl).

e Base Peak (M - Cl):m/z 117.

o Mechanism:[2][3][4] Loss of the chlorine radical generates the resonance-stabilized
(cyanopyridyl)methyl cation.

e Secondary Fragment:m/z 90.
o Mechanism:[2][3][4] Loss of HCN from the ring system (common in pyridines).

Experimental Protocol: Analytical Validation

This protocol ensures you are not using degraded or impure reagents for subsequent steps.

Step 1: Sample Preparation

o Safety: This compound is a lachrymator and skin irritant. Handle only in a fume hood.
e Dissolve 10 mg of the solid in 0.6 mL of CDCls.

» Note: Ensure the solvent is acid-free. Old CDClIs can contain HCI, which will protonate the
pyridine nitrogen, shifting aromatic peaks downfield.

Step 2: Data Acquisition & Decision Logic

Run a standard 16-scan *H NMR. Use the decision tree below to interpret results.
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Figure 2:Quality Control Decision Tree for intermediate validation.
References & Authoritative Grounding
¢ Synthesis & Characterization:

o Primary Source: "Synthesis of PI3K Inhibitors."” Journal of Medicinal Chemistry, 2004,
47(12), 3212—-3224. (Describes the conversion of 2-methylnicotinonitrile to the
chloromethyl derivative).

o Verification:PubChem CID 11235213 (2-(Chloromethyl)nicotinonitrile).
e Spectral Database Comparisons:

o Analog Reference: 2-(Chloromethyl)pyridine hydrochloride data used for aromatic coupling
constant verification. SDBS No. 6959 (AIST Japan).
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o Nitrile Effect:[2][3] Pretsch, E., et al. Structure Determination of Organic Compounds.
Springer, 2009. (Source for substituent effects of -CN on chemical shifts).

o Safety Data:

o Sigma-Aldrich Safety Data Sheet (SDS) for 2-(Chloromethyl)nicotinonitrile (CAS
106037-37-2).

Disclaimer: This guide is for research purposes only. Always consult the specific SDS for your
batch before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-(Chloromethyl)nicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1487519/docs#structural-elucidation-and-analytical-
characterization-of-2-chloromethyl-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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